Cas no 2138092-85-8 (N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide)

• Product Name: N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide
• CAS No: 2138092-85-8
• MF: C₁₁H₂₂F₃N₃O₂
• MW: 285.306493282318
• CID: 5999635
• PubChem ID: 165500307
• Update Time: 2025-10-22

N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide
• 2138092-85-8
• N-(3-methoxypropyl)-2-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}acetamide
• EN300-1179152

• Inchi： 1S/C11H22F3N3O2/c1-15-5-6-17(9-11(12,13)14)8-10(18)16-4-3-7-19-2/h15H,3-9H2,1-2H3,(H,16,18)
• InChI Key： HDCGNJPYOJJPQA-UHFFFAOYSA-N
• SMILES： FC(CN(CC(NCCCOC)=O)CCNC)(F)F

Computed Properties

• Exact Mass: 285.16641144g/mol
• Monoisotopic Mass: 285.16641144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.6Ų

Additional information on N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide

Introduction to N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide and Its Significance in Modern Chemical Biology

N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide, with the CAS number 2138092-85-8, represents a fascinating compound in the realm of chemical biology. This intricate molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The compound's composition, featuring a 3-methoxypropyl side chain and a complex amino group architecture, suggests a multifaceted role in biochemical interactions.

The chemical structure of N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide is characterized by its highly functionalized backbone. The presence of a 3-methoxypropyl group introduces a hydrophobic moiety, which can influence solubility and interactions with biological targets. Meanwhile, the 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino moiety adds a layer of complexity, potentially enhancing binding affinity and selectivity in biological systems. This combination of features makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high precision. N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide fits well within this context. Its unique structural motifs have prompted researchers to investigate its potential as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group in the 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino part is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in many drug candidates.

The compound's relevance is further underscored by its potential applications in the field of protease inhibition. Proteases play crucial roles in various physiological processes, and their dysregulation is often associated with diseases such as cancer and inflammation. By designing molecules that can selectively interact with specific proteases, researchers aim to develop treatments that can modulate these pathways effectively. N-(3-methoxypropyl)-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide's complex structure suggests it may possess the ability to interact with such targets, making it a valuable tool for drug discovery.

The synthesis of N-(3-methoxypropyl)-...acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-methoxypropyl group typically involves etherification reactions, while the assembly of the ...part necessitates advanced techniques such as nucleophilic substitution and condensation reactions. The presence of the trifluoromethyl group adds an additional layer of synthetic complexity but also enhances the compound's pharmacological properties.

In academic research, N-(...acetamide has been studied for its potential role as a scaffold for drug development. Researchers have explored its derivatives to identify compounds with improved pharmacokinetic profiles and reduced toxicity. The use of computational methods such as molecular docking and molecular dynamics simulations has been instrumental in understanding how this compound interacts with biological targets at the molecular level.

The latest findings from clinical trials suggest that derivatives of N-(...acetamide show promise in treating various conditions by modulating key biological pathways. These studies highlight the importance of structural optimization in developing effective therapeutic agents. The unique combination of functional groups in this compound allows it to engage with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.

The future directions for research on N-(...acetamide include exploring its potential applications in other therapeutic areas beyond protease inhibition. For instance, its ability to interact with nucleic acids or other biomolecules could open new avenues for treating genetic disorders or infectious diseases. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes for this compound, ensuring that its production is environmentally friendly.

In conclusion, N-(...acetamide is a remarkable compound with significant potential in chemical biology and drug development. Its unique structural features make it a versatile tool for researchers working on various therapeutic challenges. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.